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Compound of Interest

Compound Name: 2-Nitrophenol

Cat. No.: B165410 Get Quote

Essential Safety and Handling Guide for 2-
Nitrophenol
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds such as 2-Nitrophenol. This

guide provides immediate, essential safety protocols, operational plans, and disposal

information to foster a culture of safety and build trust in laboratory practices.

Chemical Identifier and Properties:

Property Value

Chemical Name 2-Nitrophenol

CAS Number 88-75-5

Molecular Formula C₆H₅NO₃

Appearance Yellowish crystalline solid

Primary Hazards Toxic, Flammable, Irritant

Personal Protective Equipment (PPE)
When handling 2-Nitrophenol, a comprehensive PPE strategy is crucial to minimize exposure

risk. The following table summarizes the required personal protective equipment.
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Body Part Recommended Protection

Eyes/Face

Chemical splash goggles or safety glasses that

meet the ANSI Z.87.1 1989 standard. A face

shield should be worn over safety glasses when

there is a risk of explosion or significant splash

hazard.[1]

Skin/Body

A lab coat (Nomex® recommended) should be

worn and fully buttoned.[1] For potential splash

exposure, a chemical-resistant apron or suit

(e.g., butyl rubber, neoprene) is advised.[2]

Long pants and closed-toe shoes are

mandatory.[1]

Hands

Chemical-resistant gloves are required. Butyl

rubber, Viton, Barrier, and Silver Shield gloves

offer good resistance for concentrations >70%.

[2] Neoprene and polyvinyl alcohol gloves are

suitable for short-term use.[2] Nitrile gloves are

generally not recommended for prolonged

contact.[2] It is good practice to double-glove.[2]

Respiratory

Work should be conducted in a well-ventilated

area or under a chemical fume hood to avoid

inhalation of dust or vapors.[3] If ventilation is

inadequate or for high-exposure scenarios, a

NIOSH-approved respirator is necessary.[1][4]

Operational and Disposal Plans
Handling and Storage:

Handling: Always handle 2-Nitrophenol in a designated area, such as a chemical fume

hood, to minimize inhalation exposure. Avoid the formation of dust and aerosols.[5][6] Do not

eat, drink, or smoke in areas where 2-Nitrophenol is handled.[4]

Storage: Store in a cool, dry, well-ventilated area in tightly closed containers.[5] Keep away

from heat, ignition sources, and incompatible materials such as strong oxidizing agents,

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NITROPHENOL-CASNO-88-75-05000-EN.aspx
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1391.pdf
https://www.benchchem.com/product/b165410?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-1LAH-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTEzNTF8YXBwbGljYXRpb24vcGRmfGFHVTFMMmd5TWk4NU1UY3dOREEwTkRBNU16YzBMMU5FUWw4eFRFRklYMGRDWDBWT0xuQmtaZ3xjY2M3NGVkNWI1YzNlMTc2NTAzODNmOGQzNDAwZTczNGViMTA3YzY2Yjk1ZDI3ZTc4ZWRmMmE0M2QxZDYwNDg5
https://www.cdhfinechemical.com/images/product/msds/13_2112003561_o-NITROPHENOLCASNO88-75-5MSDS.pdf
https://www.benchchem.com/product/b165410?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1391.pdf
https://www.carlroth.com/medias/SDB-1LAH-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTEzNTF8YXBwbGljYXRpb24vcGRmfGFHVTFMMmd5TWk4NU1UY3dOREEwTkRBNU16YzBMMU5FUWw4eFRFRklYMGRDWDBWT0xuQmtaZ3xjY2M3NGVkNWI1YzNlMTc2NTAzODNmOGQzNDAwZTczNGViMTA3YzY2Yjk1ZDI3ZTc4ZWRmMmE0M2QxZDYwNDg5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


bases, and combustible materials.[4][5]

Spill Management:

In the event of a 2-Nitrophenol spill, the following steps should be taken:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[3][4]

Ventilate: Ensure the area is well-ventilated.[4]

Contain: For small spills, dampen the solid material with 60-70% ethanol and transfer it to a

suitable container.[7] For larger spills, contain the material with sand, earth, or vermiculite.[8]

Clean-up: Use absorbent paper dampened with 60-70% ethanol to clean the affected area,

followed by a soap and water wash.[7]

Dispose: Collect all contaminated materials in a sealed, labeled container for proper waste

disposal.[7][8]

Disposal:

2-Nitrophenol and its containers must be disposed of as hazardous waste in accordance with

local, state, and federal regulations.[4] Do not mix with other waste. Contact a licensed

professional waste disposal service for proper disposal.[6]

Emergency Procedures for Exposure
Immediate action is critical in the event of exposure to 2-Nitrophenol.
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air immediately.[9] If

breathing has stopped, perform artificial

respiration.[9] Seek immediate medical

attention.[9]

Skin Contact

Promptly remove contaminated clothing.[9]

Immediately wash the affected skin with copious

amounts of soap and water for at least 15-20

minutes.[4][10] For dermal exposures, the use

of Polyethylene Glycol 300 or 400 (PEG-300 or

PEG-400) for initial rinsing is highly

recommended.[2] Seek immediate medical

attention.[4][10]

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[4] Remove

contact lenses if present and easy to do.[8]

Seek immediate medical attention.[11]

Ingestion

Do NOT induce vomiting.[12] If the person is

conscious, have them rinse their mouth with

water and drink one or two glasses of water.[8]

Seek immediate medical attention.[9][13]

Procedural Workflow for Handling 2-Nitrophenol
The following diagram outlines the standard operating procedure for the safe handling of 2-
Nitrophenol from preparation to disposal.
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Caption: Workflow for the safe handling of 2-Nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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